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Compound of Interest

Compound Name: Bis(4-nitrobenzyl) malonate

Cat. No.: B1267293

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(4-nitrobenzyl) malonate is a chemical compound with potential applications in organic
synthesis and pharmaceutical development. This guide provides a comprehensive overview of
its physical and chemical properties, a detailed experimental protocol for its synthesis, and a
summary of its characterization data. The information presented is intended to support
researchers in the effective utilization of this compound in their scientific endeavors.

Physicochemical Properties

Bis(4-nitrobenzyl) malonate is a solid, crystalline compound that is white to off-white in
appearance.[1][2] Its key physical and chemical properties are summarized in the table below
for easy reference.
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Property Value Reference(s)
Molecular Formula C17H14N208 [2]

Molecular Weight 374.31 g/mol [2]

Physical State Solid, powder to crystal [11[2]

Color White to Almost white [1112]

Melting Point 89 °C [1][2]

CAS Number 67245-85-6 [2]

Purity Min. 98.0% (HPLC) [11[2]

Synthesis of Bis(4-nitrobenzyl) malonate

The synthesis of Bis(4-nitrobenzyl) malonate can be achieved through the dialkylation of a
malonic ester, such as diethyl malonate, with 4-nitrobenzyl bromide. This nucleophilic
substitution reaction is a common and effective method for forming carbon-carbon bonds.[3]

Experimental Protocol: Synthesis of 2-(4-nitro-benzyl)-
malonic acid diethyl ester

While a specific protocol for the bis derivative was not found, the following detailed procedure
for the mono-substituted analog, 2-(4-nitro-benzyl)-malonic acid diethyl ester, provides a strong
foundation.[4] To synthesize the bis compound, the stoichiometry of the reagents would be
adjusted, typically by using at least two equivalents of 4-nitrobenzyl bromide and a suitable
base.

Materials:

» Diethyl malonate

e 4-nitrobenzyl bromide

e Potassium carbonate (K2CO3)

o AOT (Dioctyl sulfosuccinate sodium salt) or other suitable phase transfer catalyst

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://labproinc.com/products/bis-4-nitrobenzyl-malonate-5g-m1181-5g
https://labproinc.com/products/bis-4-nitrobenzyl-malonate-5g-m1181-5g
https://www.mdpi.com/2624-8549/6/3/23
https://labproinc.com/products/bis-4-nitrobenzyl-malonate-5g-m1181-5g
https://www.mdpi.com/2624-8549/6/3/23
https://labproinc.com/products/bis-4-nitrobenzyl-malonate-5g-m1181-5g
https://www.mdpi.com/2624-8549/6/3/23
https://labproinc.com/products/bis-4-nitrobenzyl-malonate-5g-m1181-5g
https://labproinc.com/products/bis-4-nitrobenzyl-malonate-5g-m1181-5g
https://www.mdpi.com/2624-8549/6/3/23
https://labproinc.com/products/bis-4-nitrobenzyl-malonate-5g-m1181-5g
https://www.benchchem.com/product/b1267293?utm_src=pdf-body
https://www.benchchem.com/product/b1267293?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/22%3A_Carbonyl_Alpha-Substitution_Reactions/22.07%3A_Alkylation_of_Enolate_Ions
https://www.rsc.org/suppdata/c9/nj/c9nj03941d/c9nj03941d1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Water

o Ethyl acetate
e n-hexane
Procedure:

» To a suspension of AOT (200 mg, 2% w/v) in water (10 mL), add diethyl malonate (1 g, 6.25
mmol).

e Add potassium carbonate (2.58 g, 18.75 mmol) to the mixture.
 Stir the reaction mixture at room temperature for 15 minutes.
e Add 4-nitrobenzyl bromide (1.35 g, 6.25 mmol).

« Stir the reaction mixture at 60°C for 16 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase of
10% ethyl acetate in n-hexane.

e Upon completion, perform an aqueous work-up.

o Purify the crude product using a Combiflash® purification system with a gradient of 3-5%
ethyl acetate in hexane as the eluent to obtain 2-(4-nitro-benzyl)-malonic acid diethyl ester.

To synthesize Bis(4-nitrobenzyl) malonate, this procedure could be adapted by using a
second equivalent of 4-nitrobenzyl bromide and base after the formation of the mono-
substituted product, or by starting with a 2:1 molar ratio of 4-nitrobenzyl bromide to diethyl
malonate.

Potential Applications and Biological Context

Derivatives of 4-nitrobenzyl malonate have been investigated for their potential anti-prostate
cancer activity.[5] These compounds are designed and synthesized through nucleophilic
substitution reactions of 4-nitrobenzyl bromide with malonic acid and its derivatives.[5] While
the specific biological roles and mechanisms of action for Bis(4-nitrobenzyl) malonate are not
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extensively documented, related compounds have shown promise in inducing apoptosis,
suggesting a potential area for further investigation.[5]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of a substituted
malonate ester via alkylation, which is the core of the synthesis for Bis(4-nitrobenzyl)
malonate.
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Caption: General workflow for the synthesis of Bis(4-nitrobenzyl) malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Bis(4-nitrobenzyl) malonate:
Properties, Synthesis, and Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267293#physical-appearance-of-bis-4-nitrobenzyl-
malonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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